BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-
(Phenoxymethyl)benzonitrile

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2-(Phenoxymethyl)benzonitrile
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Abstract: This technical guide provides a comprehensive overview of 2-
(Phenoxymethyl)benzonitrile, a key aromatic nitrile derivative. The document is structured to
serve researchers, scientists, and professionals in drug development by detailing the
compound's fundamental properties, synthesis protocols, spectroscopic characterization, and
potential applications. By integrating established chemical principles with practical insights, this
guide aims to be an essential resource for the scientific community engaged in the exploration
and utilization of novel chemical entities.

Introduction and Core Compound Identification

2-(Phenoxymethyl)benzonitrile is an organic compound featuring a benzonitrile core
structure linked to a phenoxy group via a methylene bridge. This unique arrangement of a
nitrile group and an ether linkage on an aromatic framework makes it a valuable intermediate in
synthetic organic chemistry and a scaffold of interest in medicinal chemistry. The nitrile group
can serve as a precursor to various functional groups, including amines, carboxylic acids, and
tetrazoles, while the phenoxymethyl moiety can influence the molecule's steric and electronic
properties, as well as its pharmacokinetic profile in potential drug candidates.
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The definitive identifier for this compound is its Chemical Abstracts Service (CAS) Registry
Number.

CAS Number: 168971-54-8[1]

Physicochemical and Structural Properties

A thorough understanding of a compound's physical and chemical properties is foundational to
its application in research and development. Key identifiers and properties for 2-
(Phenoxymethyl)benzonitrile are summarized below.

Property Value Source
CAS Number 168971-54-8 [1]
Molecular Formula C14H11NO [2]
Molecular Weight 209.24 g/mol
IUPAC Name 2-(phenoxymethyl)benzonitrile [2]
Synonyms Benzonitrile, 2- o
(phenoxymethyl)-
Monoisotopic Mass 209.08406 Da [2]

Below is the two-dimensional chemical structure of 2-(Phenoxymethyl)benzonitrile, rendered
to illustrate the connectivity of its constituent atoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. Benzonitrile,2-(phenoxymethyl)-;168971-54-8 [axsyn.com]
e 2. PubChemlLite - 2-(phenoxymethyl)benzonitrile (C14H11NO) [pubchemlite.lcsb.uni.lu]

 To cite this document: BenchChem. [An In-depth Technical Guide to 2-
(Phenoxymethyl)benzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069747/docs#an-in-depth-technical-guide-to-2-
phenoxymethyl-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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